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Compound of Interest

N,N-bis(trideuteriomethyl)nitrous
Compound Name: )
amide

Cat. No.: B018138

In-Depth Technical Guide: N,N-
bis(trideuteriomethyl)nitrous amide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, molecular
structure, synthesis, and applications of N,N-bis(trideuteriomethyl)nitrous amide, a critical
analytical standard in pharmaceutical and environmental analysis.

Chemical Identity and Molecular Structure

N,N-bis(trideuteriomethyl)nitrous amide, also known as N-Nitrosodimethylamine-d6 (NDMA-
d6), is the deuterated analog of the well-known probable human carcinogen, N-
Nitrosodimethylamine (NDMA). The six hydrogen atoms in the two methyl groups of NDMA are
replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes it an ideal
internal standard for the quantification of NDMA in various matrices using mass spectrometry-
based methods.

Molecular Structure:
The molecular structure of N,N-bis(trideuteriomethyl)nitrous amide is as follows:

Analytical workflow for the quantification of NDMA using NDMA-d6 as an internal standard.
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Signaling Pathways

Information regarding the direct interaction of N,N-bis(trideuteriomethyl)nitrous amide with
specific signaling pathways is not applicable. As an isotopically labeled internal standard, its
purpose is for analytical quantification rather than eliciting a biological or pharmacological
response. The toxicological effects of its non-deuterated analog, NDMA, are well-documented
and involve metabolic activation to a reactive electrophile that can alkylate DNA, leading to
mutagenicity and carcinogenicity. However, studies on the specific signaling pathways are
focused on the non-deuterated compound.

Conclusion

N,N-bis(trideuteriomethyl)nitrous amide is an indispensable tool for researchers, scientists,
and drug development professionals involved in the safety assessment of pharmaceuticals and
other consumer products. Its well-defined chemical and physical properties, coupled with
established analytical applications, ensure accurate and reliable quantification of the potentially
carcinogenic impurity, NDMA. The synthesis, while requiring careful handling, is achievable
through established chemical procedures. This technical guide provides a foundational
understanding of this critical analytical standard.

 To cite this document: BenchChem. [CAS number and molecular structure of N,N-
bis(trideuteriomethyl)nitrous amide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018138#cas-number-and-molecular-structure-of-n-n-
bis-trideuteriomethyl-nitrous-amide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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